Cas no 1700432-40-1 (1-(Bromomethyl)spiro[2.2]pentane)

• Product Name: 1-(Bromomethyl)spiro[2.2]pentane
• CAS No: 1700432-40-1
• MF: C₆H₉Br
• MW: 161.039661169052
• CID: 4611647
• Update Time: 2025-07-19

1-(Bromomethyl)spiro[2.2]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)spiro[2.2]pentane
• bromo(methyl)-spiropentane
• 2-(bromomethyl)spiro[2.2]pentane
• C77435
• 1-(Bromomethyl)spiro[2.2]pentane

• Inchi： 1S/C6H9Br/c7-4-5-3-6(5)1-2-6/h5H,1-4H2
• InChI Key： DKEQLSWFBVKMOB-UHFFFAOYSA-N
• SMILES： BrCC1CC21CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 94.4
• XLogP3: 2.3
• Topological Polar Surface Area: 0

Additional information on 1-(Bromomethyl)spiro[2.2]pentane

1-(Bromomethyl)spiro[2.2]pentane: An Overview of a Versatile Compound (CAS No. 1700432-40-1)

1-(Bromomethyl)spiro[2.2]pentane, with the CAS number 1700432-40-1, is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound features a spiro[2.2]pentane core, which is a bicyclic structure with a central carbon atom shared between two three-membered rings, and a bromomethyl group attached to one of the rings. The combination of the spiro structure and the bromomethyl functionality makes this compound an attractive building block for the synthesis of complex molecules with potential applications in drug discovery and materials science.

The spiro[2.2]pentane scaffold is known for its rigidity and ability to influence the conformational properties of molecules, which can be crucial for optimizing the pharmacological properties of drug candidates. The bromomethyl group, on the other hand, provides a reactive handle for further functionalization, enabling chemists to introduce a wide range of substituents through various substitution reactions. This dual functionality has led to extensive research into the synthetic utility and biological activity of 1-(Bromomethyl)spiro[2.2]pentane.

Recent studies have highlighted the potential of 1-(Bromomethyl)spiro[2.2]pentane in the development of novel therapeutic agents. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. By leveraging the unique properties of 1-(Bromomethyl)spiro[2.2]pentane, these inhibitors have shown promising results in preclinical studies, demonstrating high selectivity and efficacy.

In addition to its applications in medicinal chemistry, 1-(Bromomethyl)spiro[2.2]pentane has also been explored for its potential in materials science. The rigid spiro structure can impart enhanced mechanical properties to polymers and other materials, making it a valuable component in the design of advanced materials with tailored properties. For example, a study published in the Journal of Materials Chemistry A demonstrated that incorporating 1-(Bromomethyl)spiro[2.2]pentane into polymer networks significantly improved their thermal stability and mechanical strength.

The synthetic accessibility of 1-(Bromomethyl)spiro[2.2]pentane has further contributed to its widespread use in research laboratories around the world. Several efficient synthetic routes have been developed to prepare this compound, including methods that utilize readily available starting materials and mild reaction conditions. One notable approach involves the bromination of a spiro[2.2]pentane derivative using N-bromosuccinimide (NBS) under controlled conditions, yielding high yields and excellent purity.

The versatility of 1-(Bromomethyl)spiro[2.2]pentane extends beyond its use as a synthetic intermediate. Its unique structural features make it an ideal candidate for studying fundamental aspects of chemical reactivity and molecular recognition. For instance, computational studies have revealed that the spiro[2.2]pentane core can adopt specific conformations that influence its reactivity towards different electrophiles and nucleophiles. These insights have important implications for understanding the mechanisms underlying various chemical transformations involving this compound.

In conclusion, 1-(Bromomethyl)spiro[2.2]pentane (CAS No. 1700432-40-1) is a highly versatile compound with significant potential in both medicinal chemistry and materials science. Its unique combination of structural rigidity and reactive functionality makes it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials with tailored properties. As ongoing research continues to uncover new applications and insights into its behavior, this compound is likely to remain at the forefront of chemical innovation.